4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide

• IUPAC Name: 4-bromo-N-[(E)-[5-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylideneamino]benzamide
• InChI: InChI=1S/C19H17BrN4O3/c1-26-15-7-8-16(17(9-15)27-2)18-13(10-21-23-18)11-22-24-19(25)12-3-5-14(20)6-4-12/h3-11H,1-2H3,(H,21,23)(H,24,25)/b22-11+
• InChI Key: JDTJPRHKSVKGCH-SSDVNMTOSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C=NN2)C=NNC(=O)C3=CC=C(C=C3)Br)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)C2=C(C=NN2)/C=N/NC(=O)C3=CC=C(C=C3)Br)OC
• Molecular Formula: C19H17BrN4O3
• Molecular Weight: 429.3 g/mol

Description

4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide, also known as BDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent anti-inflammatory, anti-tumor, and anti-microbial properties. Additionally, 4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide has been used as a fluorescent probe for the detection of metal ions in biological systems.

Mechanism of Action

The mechanism of action of 4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in various cellular processes. 4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a critical role in the production of prostaglandins, which are involved in the inflammatory response. 4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a critical role in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the inflammatory response. Additionally, 4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One major advantage of 4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide is its potent anti-inflammatory and anti-tumor properties, which make it a promising candidate for the development of new drugs. Additionally, 4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide has been shown to exhibit low toxicity and high selectivity for its target enzymes and proteins. However, one major limitation of 4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide. One potential direction is the development of new drug candidates based on the structure of 4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide. Additionally, further studies are needed to fully understand the mechanism of action of 4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide and its potential applications in various fields. Finally, research is needed to develop new methods for improving the solubility and bioavailability of 4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide.

Synthesis Methods

4-bromo-N'-{[3-(2,4-dimethoxyphenyl)-1H-pyrazol-4-yl]methylene}benzohydrazide can be synthesized through a multi-step process that involves the reaction of 4-bromo-2-nitrobenzoic acid with hydrazine hydrate, followed by the reaction of the resulting compound with 2,4-dimethoxyphenyl hydrazine and 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one. The final product is obtained through the reaction of the resulting compound with benzaldehyde.